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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der
Arzneimittelentwicklung detaillierte Anleitungen und héaufig gestellte Fragen (FAQS) zur
Stabilisierung von Eisen(ll)-fumarat-Losungen gegen Oxidation.

Fehlerbehebungsleitfaden und FAQs

Hier finden Sie Antworten auf haufig auftretende Probleme bei der Arbeit mit Eisen(ll)-fumarat-
Losungen.

F1: Meine Eisen(ll)-fumarat-Losung verfarbt sich schnell gelb/braun. Was ist die Ursache und
wie kann ich das verhindern?

Antwort: Eine gelb-braune Verfarbung ist ein typisches Anzeichen fur die Oxidation von
Eisen(ll) (Fe2*) zu Eisen(lll) (Fe3*). Dieser Prozess wird hauptsachlich durch geldsten
Sauerstoff in der wassrigen Losung beschleunigt. Die Oxidationsrate ist stark von mehreren
Faktoren abhangig, insbesondere vom pH-Wert.

Fehlerbehebung:

e pH-Wert-Kontrolle: Die Oxidation von Eisen(ll) wird bei h6heren pH-Werten erheblich
beschleunigt.[1][2] Um die Stabilitat zu erhéhen, sollte der pH-Wert der Losung im sauren
Bereich gehalten werden. Eine Studie zeigte, dass Eisen(ll)-fumarat bei einem pH-Wert von
2 gut I6slich ist, wahrend die Loslichkeit bei pH 6 stark abnimmt.[3][4]
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» Verwendung von Antioxidantien: Fligen Sie der L6sung ein Antioxidans wie Ascorbinséure
(Vitamin C) hinzu. Ascorbinsaure verhindert nicht nur die Oxidation von Eisen(ll) zu
Eisen(lll), sondern kann auch bereits gebildetes Eisen(lIl) wieder zu Eisen(ll) reduzieren.[5]

[E][71[8]

e Einsatz von Chelatbildnern: Chelatbildner wie Zitronensaure kénnen Eisen(ll)-lonen
komplexieren und so vor Oxidation schitzen.[9][10][11][12] Es wird angenommen, dass die
Zitronensaure das Fe2*-lon bindet und dadurch die Oxidationsstufe stabilisiert.[9]

o Sauerstoffausschluss: Arbeiten Sie unter einer inerten Atmosphare (z. B. Stickstoff oder
Argon), um den Kontakt mit Luftsauerstoff zu minimieren. Verwenden Sie entgaste
Losungsmittel.

F2: Welchen Stabilisator sollte ich verwenden: Ascorbinsaure oder Zitronensaure?

Antwort: Beide sind wirksam, wirken aber tber unterschiedliche Mechanismen. Die Wahl hangt
von den spezifischen Anforderungen Ihrer Anwendung ab.

e Ascorbinsdure agiert als klassisches Antioxidans (Reduktionsmittel). Sie ist sehr effektiv
darin, die Oxidation zu verhindern und wird oft in pharmazeutischen Préparaten verwendet,
um die Eisenabsorption zu verbessern.[7][13]

e Zitronensaure wirkt primar als Chelatbildner, der einen stabilen Komplex mit dem Eisen(ll)-
lon bildet.[9][10][12] Dieser Komplex ist weniger anfallig fir Oxidation.

In vielen Fallen kann eine Kombination beider Substanzen synergistische Effekte zeigen.

F3: Wie beeinflusst die Temperatur die Stabilitdt meiner L6sung?

Antwort: Hohere Temperaturen beschleunigen im Allgemeinen chemische Reaktionen,
einschliellich der Oxidationsprozesse. Eine Studie an festem Eisen(ll)-fumarat zeigte, dass
eine signifikante Oxidation von Fe2* zu Fe3* oberhalb von 473 K (200 °C) auftritt, wahrend es
bis 473 K stabil war.[1][5] Fur L6ésungen ist zu erwarten, dass die Oxidationsrate bereits bei
deutlich niedrigeren Temperaturen, wie z.B. bei erhéhten Lagerungstemperaturen (z.B. 40 °C),
signifikant ansteigt.[14] Daher sollten Eisen(ll)-fumarat-Loésungen kihl und vor Licht geschiitzt
gelagert werden.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.researchgate.net/publication/304531435_Stability_of_Ferrous_Fumarate_in_Medicaments_for_Women_Application_of_Mossbauer_Spectroscopy
https://www.researchgate.net/publication/229804821_New_spectrophotometric_method_for_the_determination_of_ferrous_iron_in_the_presence_of_ferric_iron
https://pubmed.ncbi.nlm.nih.gov/14641967/
https://www3.paho.org/hq/dmdocuments/2008/6_Annex_5_report_34.pdf
https://www.drugfuture.com/Pharmacopoeia/USP35/data/v35300/usp35nf30s0_m32890.html
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://www.chemie.de/lexikon/Ascorbins%C3%A4ure.html
https://www.researchgate.net/publication/328753913_Iron_II_Citrate_Complex_as_a_Food_Supplement_Synthesis_Characterization_and_Complex_Stability
https://www.drugfuture.com/Pharmacopoeia/USP35/data/v35300/usp35nf30s0_m32890.html
https://pubmed.ncbi.nlm.nih.gov/14641967/
https://www.semanticscholar.org/paper/Zur-Darstellung-des-Iso-Vitamins-C-(II.-Mitteil.)-Maurer-Schiedt/1448f326bc7c6b43503813838d1fa1a51034f281
https://www.drugfuture.com/Pharmacopoeia/USP35/data/v35300/usp35nf30s0_m32890.html
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://www.researchgate.net/publication/328753913_Iron_II_Citrate_Complex_as_a_Food_Supplement_Synthesis_Characterization_and_Complex_Stability
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z6p32.pdf
https://www.researchgate.net/publication/304531435_Stability_of_Ferrous_Fumarate_in_Medicaments_for_Women_Application_of_Mossbauer_Spectroscopy
https://www.researchgate.net/publication/230098597_The_Behavior_and_Stability_of_Iron-Ascorbate_Complexes_in_Solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Fehlerbehebung & Optimierung

Check Availability & Pricing

F4: Meine LOsung ist trib oder es hat sich ein Niederschlag gebildet. Was ist passiert?
Antwort: Tribungen oder Niederschlage kdonnen verschiedene Ursachen haben:

o Oxidation und Hydrolyse: Wenn Eisen(ll) zu Eisen(lll) oxidiert wird, kann dieses in neutralen
oder basischen Losungen zu unldslichem Eisen(lll)-hydroxid (Fe(OH)s) hydrolysieren, was
als rotbrauner Niederschlag erscheint.

o Geringe Loslichkeit: Eisen(ll)-fumarat selbst ist nur schwer wasserl6slich.[7] Die Léslichkeit
ist stark pH-abhangig und bei neutralem oder alkalischem pH-Wert sehr gering.[3][4] Stellen
Sie sicher, dass der pH-Wert Ihrer Losung ausreichend sauer ist (vorzugsweise um pH 2),
um die Loslichkeit zu gewahrleisten.

Fehlerbehebung:
o Uberpriifen und justieren Sie den pH-Wert der Lésung auf einen sauren Wert.
« Filtrieren Sie die Losung nach dem Ansauern, falls ungeloste Partikel zurtickbleiben.

o Flgen Sie Stabilisatoren wie Ascorbinsaure oder Zitronensaure hinzu, um die Oxidation zu
verhindern.

Quantitative Daten zur Stabilisierung

Die Stabilisierung von Eisen(ll)-fumarat-Lésungen ist stark von der Konzentration des
Stabilisators und den Lagerbedingungen abhangig. Die folgende Tabelle fasst die qualitativen
und quantitativen Effekte verschiedener Stabilisierungsstrategien zusammen.
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BENCHE

Beobachteter
Parameter Bedingung Effekt auf Eisen(ll)- Referenz
Stabilitat
Hohe Loslichkeit von
pH-Wert pH 2 ] [31[4]
Eisen(ll)-fumarat
Ldslichkeit mehr als
pH 4 verdoppelt mit GOS [15]
(Chelator)
Starke Abnahme der
pH 6 Ldslichkeit (74% [3114]
Ausfallung)
Beschleunigt die
pH-Anstieg Oxidationskinetik 2. [1]
Ordnung
Ascorbinsaure (4:1 Signifikante Erhéhung
Antioxidans Molarverhaltnis zu der Eisenabsorption [7]

Eisen)

(von 6,3% auf 10,4%)

Ascorbinsaure

Verhindert die
Umwandlung von

Fe2* zu Fe3*

[7]

Chelatbildner

Zitronensaure (0.5-2:1
Molarverhaltnis zu

Eisen)

Stabilisiert Eisen(ll)-

sulfat gegen Oxidation

[9]

Na:EDTA (1:1
Molarverhaltnis zu

Eisen)

Keine signifikante
Verbesserung der
Eisenabsorption aus

Fumarat

Temperatur

Erhéhung um 10 °C

Steigerung der
Oxidationsgeschwindi
gkeit um Faktor 2,4
(Modell)

[1]
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Abnahme des
Wirkstoffgehalts tGber [14]
3 Monate

Lagerung bei 40°C /
75% r.F. (Tabletten)

Experimentelle Protokolle
Protokoll 1: Cerimetrische Titration zur Bestimmung des
Eisen(ll)-Gehalts

Diese Methode eignet sich zur Quantifizierung des verbleibenden Eisen(ll)-Gehalts in einer
Losung und ist ein zentraler Bestandteil von Stabilitdtsstudien. Die Methode basiert auf der
Oxidation von Eisen(ll) zu Eisen(lll) durch eine Cer(IV)-sulfat-MaRRl6sung.[16]

Reagenzien:

0,1 N Cer(lV)-sulfat-Maf3losung

Verdunnte Salzséure (2 in 5)

Zinn(l)-chlorid-Lésung (112 mg/mL in 3 in 10 HCI)

Quecksilber(ll)-chlorid-Lésung (50 mg/mL)

Verdunnte Schwefelsaure (1 in 2)

Phosphorsaure

Orthophenanthrolin (Ferroin) Indikatorlésung
Prozedur:

e Probenvorbereitung: Wiegen Sie eine Probenmenge, die etwa 500 mg Eisen(ll)-fumarat
entspricht, genau in einen 500-mL-Erlenmeyerkolben ein.[9]

e LOsen Sie die Probe in 25 mL verdinnter Salzsaure (2 in 5). Erhitzen Sie die L6sung zum
Sieden.
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e Reduktion von Fe(lll): Fugen Sie tropfenweise Zinn(ll)-chlorid-L6sung hinzu, bis die gelbe
Farbe (von Fe3*) verschwindet. Geben Sie anschlieRend 2 Tropfen im Uberschuss hinzu.[9]

e Kihlen Sie die Losung in einem Eisbad auf Raumtemperatur ab.

o Entfernung von Uberschissigem Reduktionsmittel: Fiigen Sie 10 mL Quecksilber(ll)-chlorid-
Lésung hinzu und lassen Sie die Mischung 5 Minuten stehen. Es sollte sich ein leichter,
weil3er Niederschlag von Kalomel (HgzCl2) bilden.

e Verdinnen Sie die Losung mit 200 mL Wasser. Fugen Sie 25 mL verdinnte Schwefelséaure
(1 in 2) und 4 mL Phosphorsaure hinzu.

e Titration: Flgen Sie 2 Tropfen Orthophenanthrolin-Indikator hinzu. Titrieren Sie mit der 0,1 N
Cer(IV)-sulfat-Maf3lésung bis zum Farbumschlag von rot nach blassblau.[9][17]

e FUhren Sie eine Blindtitration ohne Probe durch.

Berechnung: Berechnen Sie den prozentualen Gehalt an Eisen(ll)-fumarat in der Probe.

Protokoll 2: Beschleunigte Stabilitatsstudie fiir eine
Eisen(ll)-fumarat-Losung

Dieses Protokoll beschreibt einen Ansatz zur Bewertung der Stabilitat einer flissigen
Formulierung unter erhéhten Stressbedingungen, um die Haltbarkeit bei normalen
Lagerbedingungen abzuschatzen.

Materialien:

 Stabilisierte Eisen(ll)-fumarat-Losung

o Geeignete, verschlossene und lichtundurchlassige Probenbehalter
e Klimaschrank (z.B. bei40°C £2°C/75%r.F. £5 % r.F.)[14]

o Analysegerate zur Bestimmung des Eisen(ll)-Gehalts (z.B. Titrationsausristung oder
Spektrophotometer) und des pH-Werts.

Prozedur:
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e Ausgangsanalyse (Zeitpunkt 0): Analysieren Sie die frisch hergestellte LOsung. Bestimmen
Sie den exakten Eisen(ll)-Gehalt (Assay), den pH-Wert, die physikalische Erscheinung
(Farbe, Klarheit) und ggf. den Gehalt an Stabilisatoren.

o Einlagerung: Fullen Sie die Losung in mehrere Probenbehélter ab und lagern Sie diese unter
beschleunigten Bedingungen (z. B. 40 °C / 75 % r.F.). Lagern Sie eine weitere Gruppe von
Proben unter den vorgesehenen Langzeit-Lagerbedingungen (z. B. 25 °C / 60 % r.F.).

e Probenentnahme und Analyse: Entnehmen Sie Proben zu vordefinierten Zeitpunkten. Fur
eine 6-monatige beschleunigte Studie sind typische Zeitpunkte 0, 3 und 6 Monate.[3][4]

e Analysieren Sie die entnommenen Proben auf die gleichen Parameter wie bei der
Ausgangsanalyse.

o Datenauswertung: Tragen Sie den verbleibenden Eisen(ll)-Gehalt gegen die Zeit auf. Ein
signifikanter Abfall des Gehalts oder eine starke Farbverdnderung deuten auf Instabilitat hin.
Die Daten kénnen zur Extrapolation der Haltbarkeit unter normalen Lagerbedingungen
verwendet werden.

Visualisierungen
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Oxidations- und Stabilisierungswege von Eisen(ll)-fumarat

Stabilisierung

onenséaure Ascorbinséure
elatbildne (Antioxidans)

ildet Komplex
Stabiler Eisen(ll)-fumarat (Fe2*) verhindert/
Eisen(ll)-Citrat-Komplex in Losung (blassgrin) kehrt um SECEE(e8) GG (IR
S - -
S~a R //// - e
S~aa verlangsamte -

- _-
- B . _ .
~~___Oxidation Oxidation L beschleunigt - beschleunigt

Eisen(lll)-lon (Fe3*)
(gelb/braun)

Hydrolyse
\ 4
Eisen(l1l)-hydroxid
(Fe(OH)s)
(rotbrauner Niederschlag)

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung der Oxidation von Eisen(ll)-fumarat und der
Interventionsmaoglichkeiten durch Stabilisatoren.
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Workflow einer Stabilitatsstudie fur Eisen(ll)-fumarat-Losung

1. Losungsherstellung
(mit/ohne Stabilisatoren)

2. Analyse (t=0)
- Fe(I)-Gehalt
- pH-Wert

- Aussehen

3. Einlagerung
- Beschleunigt (z.B. 40°C)
- Langzeit (z.B. 25°C)

|
Probenentnahme Ilweitere Lagerung

/
L

4. Analyse (t=x)
(z.B. nach 1, 3, 6 Monaten)

5. Datenauswertung

- Stabilitatsprofil
- Haltbarkeitsprognose

Click to download full resolution via product page

Abbildung 2: Vereinfachter Arbeitsablauf fiir die Durchfihrung einer Stabilitatsstudie.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Fehlerbehebung & Optimierung

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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